Cas no 34296-51-0 (1-Phenyl-1H-1,2,3-triazole-4-carbaldehyde)

1-Phenyl-1H-1,2,3-triazole-4-carbaldehyde structure
34296-51-0 structure
Product Name:1-Phenyl-1H-1,2,3-triazole-4-carbaldehyde
CAS No:34296-51-0
MF:C9H7N3O
MW:173.171381235123
MDL:MFCD00100219
CID:294752
PubChem ID:1478602
Update Time:2025-04-19

1-Phenyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-1H-1,2,3-triazole-4-carbaldehyde
    • 1H-1,2,3-Triazole-4-carboxaldehyde,1-phenyl-
    • 1-phenyl-1H-1,2,3-triazole-4-carboxaldehyde
    • 1-phenyltriazole-4-carbaldehyde
    • 1-phenyl-1,2,3-triazole-4-carbaldehyde
    • 1-Phenyl-1H-[1,2,3]triazol-4-carbaldehyd
    • 1-phenyl-1H-[1,2,3]triazole-4-carbaldehyde
    • 1-phenyl-4-formyl-1,2,3-triazole
    • N-benzyltriazene-4-carboxaldehyde
    • phenyltriazolecarbaldehyde
    • 1-phenyl-1,2,3-triazol-4-aldehyde
    • CHEMBL1823297
    • Y14697
    • 1-Phenyl-1H-1,2,3-trizole-4-carbaldehyde
    • AKOS005070646
    • DTXSID40363146
    • MFCD00100219
    • EN300-65490
    • J-505054
    • F8880-7663
    • AQBWYVZHTYJMES-UHFFFAOYSA-N
    • FT-0680440
    • AB03387
    • BDBM50277549
    • 5F-326S
    • 1-phenyl-1H-1,2,3-triazole-4-carbaldehyde, AldrichCPR
    • A875027
    • 34296-51-0
    • Z1020841108
    • CS-0213500
    • SCHEMBL2819653
    • DTXCID40314193
    • MDL: MFCD00100219
    • Inchi: 1S/C9H7N3O/c13-7-8-6-12(11-10-8)9-4-2-1-3-5-9/h1-7H
    • InChI Key: AQBWYVZHTYJMES-UHFFFAOYSA-N
    • SMILES: O=CC1=CN(C2C=CC=CC=2)N=N1

Computed Properties

  • Exact Mass: 173.05900
  • Monoisotopic Mass: 173.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Density: 1.25
  • Melting Point: 99-101°
  • Boiling Point: 359.8°C at 760 mmHg
  • Flash Point: 171.4°C
  • Refractive Index: 1.642
  • PSA: 47.78000
  • LogP: 1.07980

1-Phenyl-1H-1,2,3-triazole-4-carbaldehyde Security Information

  • HazardClass:IRRITANT

1-Phenyl-1H-1,2,3-triazole-4-carbaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Phenyl-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

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